Cas no 1864061-46-0 (2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride)

• Product Name: 2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride
• CAS No: 1864061-46-0
• MDL: MFCD29034241
• CID: 4625279
• PubChem ID: 121552377
• Update Time: 2025-10-28

2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride

• MDL： MFCD29034241

Additional information on 2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride

Comprehensive Guide to 2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride (CAS No. 1864061-46-0)

2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride is a specialized chemical compound with significant potential in pharmaceutical research and development. With the CAS number 1864061-46-0, this compound has garnered attention due to its unique structural properties and potential applications in drug discovery. Researchers and industry professionals are increasingly interested in benzodiazol derivatives like this one, as they offer promising avenues for therapeutic innovation.

The molecular structure of 2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride features a fluorophenyl group attached to a benzodiazolamine core, which is known for its bioactivity. This compound is particularly relevant in the context of current trends in small molecule drug development and targeted therapies. Its dihydrochloride form enhances solubility, making it more suitable for biological studies and formulation development.

In recent years, the pharmaceutical industry has seen growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of the 4-fluorophenyl moiety in 2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride aligns with this trend, making it a compound of interest for researchers exploring new kinase inhibitors or GPCR modulators.

The synthesis and characterization of 2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride involve sophisticated organic chemistry techniques. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These quality control measures are critical for researchers who require high-purity compounds for their studies.

Potential applications of 2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride extend to various areas of medicinal chemistry. Its structural features suggest possible utility in developing compounds for central nervous system (CNS) disorders, inflammatory conditions, or even oncological research. The benzodiazol core is known to interact with multiple biological targets, making this compound a versatile building block in drug design.

From a market perspective, the demand for specialized compounds like 2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride continues to grow. Pharmaceutical companies and research institutions are actively seeking novel chemical entities to expand their drug discovery pipelines. The unique combination of a fluorinated aromatic system with a benzodiazolamine scaffold makes this compound particularly valuable for high-throughput screening programs.

Storage and handling of 2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. Proper safety protocols, including the use of personal protective equipment, should always be followed when working with this or any other research chemical.

For researchers interested in the pharmacological potential of 2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride, recent studies suggest that similar structures have shown activity against various biological targets. While specific data on this exact compound may be limited, the structural class has demonstrated promise in preliminary investigations, warranting further exploration.

The future outlook for 2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride appears promising as the pharmaceutical industry continues to invest in novel chemical entities. With advancements in computational chemistry and structure-based drug design, compounds with this molecular framework may play increasingly important roles in addressing unmet medical needs.

In conclusion, 2-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride (CAS No. 1864061-46-0) represents an interesting compound for pharmaceutical research. Its unique structural features, combined with the growing interest in fluorinated heterocycles, position it as a valuable tool for medicinal chemists and drug discovery scientists. As research progresses, we may see this compound or its derivatives emerge as important contributors to therapeutic development.